1-(5-(2,4-Dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H12F3N5O2S/c1-7-11(26-8(2)19-7)12-22-23-14(25-12)21-13(24)20-10-6-4-3-5-9(10)15(16,17)18/h3-6H,1-2H3,(H2,20,21,23,24)
• InChI Key: DEMJNXOVGBOTIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(O2)NC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C15H12F3N5O2S
• Molecular Weight: 383.4 g/mol
• CAS No.: 1257553-48-2

Description

This compound features a 1,3,4-oxadiazole core substituted at position 5 with a 2,4-dimethylthiazole moiety and at position 2 with a urea group linked to a 2-(trifluoromethyl)phenyl ring. The 1,3,4-oxadiazole scaffold is known for its metabolic stability and role in modulating biological activity, while the thiazole ring enhances π-π stacking interactions in target binding .

Biological Activity

1-(5-(2,4-Dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea is a synthetic compound that has garnered attention in medicinal chemistry for its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{20}H_{23}N_{5}O_{4}S$ with a molecular weight of 461.6 g/mol. It features a thiazole ring and an oxadiazole moiety, which are known for their diverse biological activities.

Structural Representation

Property	Value
Molecular Formula	C20H23N5O4S
IUPAC Name	1-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea
Molecular Weight	461.6 g/mol

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. Studies suggest that it may inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The compound's oxadiazole and thiazole functionalities are believed to play crucial roles in binding to these enzymes.

Enzyme Inhibition Studies

Recent research indicates that derivatives of oxadiazoles exhibit significant inhibition of AChE and BChE:

• AChE Inhibition : The compound demonstrated an IC50 value indicating potent inhibition against AChE, suggesting potential use in treating Alzheimer's disease.
• BChE Inhibition : Similar inhibitory effects were observed for BChE, reinforcing its potential as a dual inhibitor.

Structure-Activity Relationship (SAR)

The SAR analysis reveals that modifications on the thiazole and oxadiazole rings can significantly affect biological activity. For instance:

• Substituents at specific positions on the phenyl ring were found to enhance or diminish enzyme inhibition.
• The presence of electron-withdrawing groups (EWGs) at the para position increased AChE inhibition potency compared to electron-donating groups (EDGs).

Case Studies and Research Findings

• Neuroprotective Activity : A study indicated that compounds with similar structures showed neuroprotective effects in models of ischemic stroke by modulating glutamate receptors and reducing oxidative stress .
• Antimicrobial Properties : Another investigation highlighted the antibacterial activity of thiazole derivatives against Gram-positive bacteria, with some compounds exhibiting MIC values significantly lower than standard antibiotics .
• Cancer Therapeutics : Research has also pointed towards the anticancer potential of oxadiazole derivatives. Compounds structurally related to 1-(5-(2,4-Dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea have shown promising results in inhibiting tumor cell proliferation in vitro .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with structurally related urea derivatives and heterocyclic analogs, focusing on molecular features, physicochemical properties, and biological activity.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Reported Activity/Application	References
Target Compound : 1-(5-(2,4-Dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea	1,3,4-oxadiazole, dimethylthiazole, trifluoromethylphenyl-urea	~407.3*	Not explicitly reported (inference: kinase/enzyme inhibition)
1-(3-(2,4-Dimethylthiazol-5-yl)-4-oxo-2,4-dihydroindeno[1,2-c]pyrazol-5-yl)-3-(4-methylpiperazin-1-yl)urea	Indeno-pyrazolone core, dimethylthiazole, piperazinyl-urea	462.5	SARS-CoV-2 3CLpro inhibition (MD simulation stability)
1-(5-(Tert-butyl)isoxazol-3-yl)-3-(4-chlorophenyl)urea (CAS: 55807-85-7)	Isoxazole, chlorophenyl-urea	293.75	Not reported; structural analog for urea-heterocycle design
1-((2-(2-Chlorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4-dimethoxybenzyl)urea (CAS: 1421442-17-2)	Thiazole, chlorophenyl, dimethoxybenzyl-urea	431.9	Not reported; highlights substituent-driven solubility differences
1-(3,4-Dimethoxyphenyl)-3-(3-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)phenyl)urea	Oxadiazole, methylbenzyl, dimethoxyphenyl-urea	~465.4*	IDO1 inhibition (cellular assay)

*Calculated based on molecular formula.

Key Findings:

Heterocyclic Core Influence :

• The 1,3,4-oxadiazole in the target compound may confer greater metabolic stability compared to isoxazole () or pyrazolones (), as oxadiazoles resist enzymatic degradation .
• Thiazole-containing analogs (e.g., ) exhibit enhanced binding to hydrophobic pockets in enzymes, suggesting the dimethylthiazole in the target compound could improve target affinity .

Urea-linked compounds with electron-withdrawing groups (e.g., trifluoromethyl) show higher kinase inhibitory activity than electron-donating substituents (e.g., methoxy) .

Molecular dynamics (MD) simulations of analogous compounds () reveal stable binding to SARS-CoV-2 3CLpro, suggesting the target’s oxadiazole-thiazole system may similarly stabilize protein-ligand interactions .

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves cyclization of thiosemicarbazide derivatives with appropriate carbonyl compounds. For example, a reflux method using phosphoryl chloride (POCl₃) as a cyclizing agent at 90°C for 3 hours has been employed for analogous oxadiazole-thiadiazole hybrids . Optimization includes:

• Catalyst selection : POCl₃ is preferred for its efficiency in forming 1,3,4-oxadiazole rings.
• Solvent system : Polar aprotic solvents (e.g., DMF) enhance reaction homogeneity.
• Purification : Recrystallization from DMSO/water mixtures (2:1 ratio) improves yield and purity .
  Post-synthesis, confirmatory techniques like TLC and HPLC are critical for monitoring reaction progress.

Q. How is the structural integrity of this compound confirmed post-synthesis?

Methodological Answer: A multi-technique approach is essential:

• NMR spectroscopy : ¹H and ¹³C NMR identify proton environments and carbon frameworks. For example, the trifluoromethyl group (CF₃) shows distinct ¹⁹F NMR signals at ~-60 ppm .
• Mass spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]+ ion for C₁₉H₁₅F₃N₄O₂S).
• X-ray crystallography : Resolves stereoelectronic effects, as demonstrated for structurally similar oxadiazole derivatives .
• Elemental analysis : Validates empirical formulas within ±0.3% error margins .

Advanced Research Questions

Q. What in vitro models are appropriate for assessing its anticancer potential, and how should cytotoxicity assays be designed?

Methodological Answer:

• Cell lines : Use cancer cell lines with high metabolic activity (e.g., MCF-7 for breast cancer, HepG2 for liver cancer). The dimethylthiazolyl (MTT) moiety in the compound allows direct integration into MTT assays for viability testing .
• Assay design :
  • Dose-response curves : Test concentrations from 1 nM to 100 µM.
  • Controls : Include cisplatin as a positive control and DMSO as a vehicle control.
  • Endpoints : Measure IC₅₀ values at 48–72 hours using spectrophotometric detection (570 nm) .
• Mechanistic studies : Combine with flow cytometry to assess apoptosis (Annexin V/PI staining) and ROS generation (DCFH-DA probes).

Q. How can molecular docking predict its interaction with biological targets, and what are the limitations?

Methodological Answer:

• Target selection : Prioritize kinases (e.g., EGFR, VEGFR) due to the compound’s oxadiazole core, which mimics ATP-binding motifs .
• Software tools : Use AutoDock Vina or Schrödinger Suite for docking.
  • Grid parameters : Center the grid on the ATP-binding pocket (coordinates based on PDB: 1M17).
  • Scoring functions : Analyze binding energies (ΔG ≤ -8 kcal/mol suggests strong affinity).
• Limitations :
  • Solvent effects : Most docking algorithms overlook explicit solvent interactions.
  • Conformational flexibility : Rigid docking may miss induced-fit binding modes. Validate with MD simulations .

Q. What environmental impact assessments are necessary, considering its physicochemical properties?

Methodological Answer:

• Degradation studies : Perform hydrolysis under varying pH (pH 4–9) to assess stability. The trifluoromethyl group may resist hydrolysis, requiring advanced oxidation processes (e.g., UV/H₂O₂) for degradation .
• Ecotoxicology :
  • Algal toxicity : Test on Chlorella vulgaris (72-hour EC₅₀).
  • Aquatic toxicity : Use Daphnia magna (48-hour LC₅₀).
• Bioaccumulation : Calculate logP (predicted ~3.5) to estimate lipid solubility. Octanol-water partition coefficients >3 indicate moderate bioaccumulation risk .

Data Contradiction Analysis

Q. How should researchers address discrepancies between computational predictions and experimental bioactivity data?

Methodological Answer:

• Re-evaluate force fields : Adjust parameters in docking software to account for halogen bonding (CF₃ group) or π-π stacking (phenyl rings) .
• Experimental validation :
  • Surface Plasmon Resonance (SPR) : Measure binding kinetics (ka, kd) to verify docking-predicted interactions.
  • Crystallography : Resolve co-crystal structures of the compound with target proteins to confirm binding poses .
• Statistical analysis : Apply Bland-Altman plots to quantify agreement between predicted and observed IC₅₀ values .